Cas no 2228096-94-2 (methyl 2-amino-2-1-(pyrimidin-4-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(pyrimidin-4-yl)cyclopropylacetate
• CAS No: 2228096-94-2
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6381580
• PubChem ID: 165711065
• Update Time: 2025-05-23

methyl 2-amino-2-1-(pyrimidin-4-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(pyrimidin-4-yl)cyclopropylacetate
• 2228096-94-2
• EN300-1764387
• methyl 2-amino-2-[1-(pyrimidin-4-yl)cyclopropyl]acetate

• Inchi： 1S/C10H13N3O2/c1-15-9(14)8(11)10(3-4-10)7-2-5-12-6-13-7/h2,5-6,8H,3-4,11H2,1H3
• InChI Key： MWOJEFXEOCEYQC-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1(C2C=CN=CN=2)CC1)N)=O

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 78.1Ų

Additional information on methyl 2-amino-2-1-(pyrimidin-4-yl)cyclopropylacetate

Research Brief on Methyl 2-amino-2-1-(pyrimidin-4-yl)cyclopropylacetate (CAS: 2228096-94-2)

Methyl 2-amino-2-1-(pyrimidin-4-yl)cyclopropylacetate (CAS: 2228096-94-2) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of antiviral and anticancer drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications.

The compound's unique structure, featuring a cyclopropane ring fused with a pyrimidine moiety, makes it a versatile scaffold for drug design. Recent synthetic methodologies have optimized the production of methyl 2-amino-2-1-(pyrimidin-4-yl)cyclopropylacetate, enabling higher yields and purity, which are critical for pharmaceutical applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient multi-step synthesis route that minimizes byproducts and enhances scalability, addressing previous challenges in large-scale production.

In terms of biological activity, methyl 2-amino-2-1-(pyrimidin-4-yl)cyclopropylacetate has shown promising results as a precursor for inhibitors targeting viral proteases and kinases involved in cancer progression. A recent in vitro study revealed that derivatives of this compound exhibit potent inhibitory effects against SARS-CoV-2 main protease (M^pro), suggesting its potential utility in antiviral drug development. Additionally, its structural analogs have been investigated for their ability to modulate kinase signaling pathways, such as EGFR and BRAF, which are implicated in various cancers.

Beyond its direct applications, methyl 2-amino-2-1-(pyrimidin-4-yl)cyclopropylacetate has also been explored in the context of prodrug design. Researchers have leveraged its ester functionality to improve the bioavailability of poorly soluble drugs, as highlighted in a 2024 ACS Chemical Biology publication. This approach has been particularly valuable in enhancing the delivery of anticancer agents, where solubility and stability are major challenges.

Looking ahead, the continued exploration of methyl 2-amino-2-1-(pyrimidin-4-yl)cyclopropylacetate and its derivatives holds great promise for advancing drug discovery efforts. Future research directions may include the development of more selective kinase inhibitors, the optimization of prodrug strategies, and the investigation of its potential in combination therapies. As the field progresses, this compound is likely to remain a focal point for innovation in chemical biology and pharmaceutical sciences.